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Compound of Interest

Compound Name: Saracatinib

Cat. No.: B1683781 Get Quote

This document provides crucial procedural guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of Saracatinib. Adherence to

these protocols is essential to mitigate risks and ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
Saracatinib is classified with several hazards that necessitate the use of specific personal

protective equipment.[1][2] It is harmful if swallowed, causes skin and serious eye irritation, and

may cause respiratory irritation.[1] Furthermore, it is very toxic to aquatic life with long-lasting

effects.[2]

The recommended PPE provides a barrier against these potential exposures.[3] The following

equipment should be worn at all times when handling Saracatinib.[1][2]
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PPE Category Specification Rationale

Eye Protection

Safety goggles with side-

shields, approved under

NIOSH (US) or EN 166 (EU)

standards.[1][2][4]

To prevent eye contact which

can cause serious irritation.[1]

Hand Protection

Chemically resistant,

impervious gloves (e.g., nitrile).

Gloves must be inspected for

integrity before use.[1][2][4]

To prevent skin contact which

can cause irritation.[1]

Body Protection

Impervious clothing or a

laboratory coat. Gowns should

be resistant to permeability by

hazardous drugs.[1][2][5]

To protect skin from accidental

splashes or contamination.

Respiratory Protection

A NIOSH-approved respirator

is required when handling the

powder outside of a ventilated

enclosure.[1][2]

To prevent inhalation of the

powder, which may cause

respiratory irritation.[1]

Operational Plan and Handling Procedures
A systematic approach to handling Saracatinib, from receipt to disposal, minimizes the risk of

exposure. Engineering controls, such as fume hoods or ventilated enclosures, should be the

primary method of exposure control, supplemented by the mandatory PPE.[2]

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Keep the container tightly sealed.[2] Store in a cool, well-ventilated area designated

for hazardous chemicals.[2] The recommended storage temperature for the solid powder is

-20°C.[2][6]

Handling the Solid Compound
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Work Area: All handling of Saracatinib powder should occur within a chemical fume hood or

other ventilated enclosure to avoid dust formation and inhalation.[2][4]

PPE: Don the appropriate PPE as specified in the table above.

Weighing: Use a dedicated, clean weighing area within the ventilated enclosure.

Cleaning: Clean the work area and any equipment used with a suitable solvent (e.g., alcohol)

to decontaminate surfaces after handling.[1]

Preparing Solutions
Solvent: Saracatinib is soluble in organic solvents like DMSO and ethanol.[6]

Procedure: Add the solvent to the weighed Saracatinib powder slowly within a chemical

fume hood. If preparing an aqueous buffer solution, first dissolve Saracatinib in DMSO

before diluting with the aqueous buffer.[6]

Labeling: Clearly label the solution with the compound name, concentration, solvent, and

date of preparation.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, provide respiratory support

and seek immediate medical attention.[1]

In Case of Skin Contact: Wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[1]

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Call a physician or poison

control center immediately.[1]
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Physical and Chemical Properties

Appearance Solid[1]

Melting/Freezing Point 84-89°C[1]

Boiling Point 671.25°C at 760 mmHg[1]

Solubility

DMSO: ~10 mg/mL to 100 mg/mL[6][7]Ethanol:

~0.1 mg/mL[6]Aqueous Buffers: Sparingly

soluble; requires initial dissolution in DMSO[6]

Occupational Exposure Limits
No substances with occupational exposure limit

values have been identified.[1][2]

Disposal Plan
Proper disposal of Saracatinib and associated contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.[2][8] All waste must be

handled as hazardous chemical waste according to institutional guidelines and local, state, and

federal regulations.[8][9]

Waste Segregation and Collection
Unused Product: Unused Saracatinib must be disposed of as hazardous waste. Do not

discard it in the regular trash or pour it down the drain.[2][4]

Contaminated Materials: All disposable items that have come into contact with Saracatinib,

such as gloves, absorbent pads, and pipette tips, must be collected in a designated, clearly

labeled hazardous waste container.[8]

Empty Containers: "Empty" containers that once held Saracatinib should also be treated as

hazardous waste, as they may contain residual powder.

Solutions: Waste solutions containing Saracatinib should be collected in a separate, sealed,

and clearly labeled hazardous waste container. Do not mix with other waste streams unless

permitted by your institution's environmental health and safety (EHS) office.[8]

Disposal Procedure
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Contact EHS: Offer all Saracatinib waste to a licensed, professional waste disposal

company or your institution's EHS department for proper disposal.[4]

Labeling: Ensure all waste containers are properly labeled with the contents ("Hazardous

Waste: Saracatinib") and any other information required by your institution.

Storage Pending Disposal: Store waste containers in a secure, designated satellite

accumulation area until they are collected for disposal.

Experimental Protocols
Detailed experimental protocols for testing the efficacy of specific personal protective

equipment against Saracatinib are not publicly available. The recommendations provided are

based on the known hazards of the compound as outlined in its Safety Data Sheets and

general best practices for handling potent antineoplastic agents.[8][10] Researchers should

consult their institution's safety plan and conduct a risk assessment for their specific

experimental procedures.[5]
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Phase 1: Preparation & Planning

Phase 2: Handling Operations

Phase 3: Waste Management

Contingency

Review Safety Data Sheet (SDS)
& Conduct Risk Assessment

Designate Work Area
(Fume Hood / Ventilated Enclosure)

Assemble Required PPE:
- Safety Goggles

- Impervious Gloves
- Lab Coat/Gown

- Respirator (if needed)

Don Appropriate PPE

Handle Saracatinib (Solid or Solution)
Inside Ventilated Enclosure

Decontaminate Surfaces & Equipment
(e.g., with alcohol) Spill or Exposure Occurs

Remove PPE Carefully

Segregate Waste:
- Unused Compound

- Contaminated PPE/Supplies
- Waste Solutions

Store in Labeled Hazardous
Waste Containers

Arrange for Professional Disposal
(Contact EHS)

Follow Emergency Procedures:
- Evacuate Area

- Administer First Aid
- Notify Supervisor/EHS

IMMEDIATE ACTION

Click to download full resolution via product page

Caption: Workflow for the safe handling of Saracatinib from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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